2(5H)-Thiazolethione, 4-hydroxy-

• CAS No.: 162382-52-7
• Product Name: 2(5H)-Thiazolethione, 4-hydroxy-
• Molecular Formula: C3H3NOS2
• Molecular Weight: 133.2 g/mol
• IUPAC Name: 2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C3H3NOS2/c5-2-1-7-3(6)4-2/h1H2,(H,4,5,6)
• Standard InChIKey: KIWUVOGUEXMXSV-UHFFFAOYSA-N
• Isomeric SMILES: C1C(=O)N=C(S1)S
• SMILES: C1C(=O)NC(=S)S1
• Canonical SMILES: C1C(=O)N=C(S1)S
• Colorform: PALE YELLOW CRYSTALS (LONG BLADES) FROM GLACIAL ACETIC ACID OR WATER; LIGHT YELLOW PRISMS FROM ALCOHOL
• Density: 0.868 (NTP, 1992); 0.868
• Melting Point: 335.3 °F (NTP, 1992); 170.0 °C; 168.5 °C (CAPILLARY); 170.5-171 °C (HOT STAGE)
• Physical Description: Rhodanine appears as light yellow crystals. Density 0.868 g / cm3. Melting point 168.5°C. May explode on rapid heating.
• Description: Rhodanine appears as light yellow crystals. Density 0.868 g / cm3. Melting point 168.5°C. May explode on rapid heating.; Rhodanine is a thiazolidinone.
• Solubility: Very soluble (NTP, 1992); 0.02 M; FREELY SOL IN BOILING WATER, IN METHANOL, ETHANOL, DIMETHYLFORMAMIDE, ETHER, ALKALIES, AMMONIA, HOT ACETIC ACID; SLIGHTLY SOL IN WATER; INSOL IN PETROLEUM ETHER; >20 [ug/mL]
• Synonyms: 2(5H)-Thiazolethione, 4-hydroxy-
• PubChem Compound: 1201546
• Last Modified: Nov 11 2021